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Compound of Interest

Compound Name:
1-(6-methylpyridazin-3-yl)-1H-

pyrazol-5-amine

CAS No.: 1247195-81-8

Cat. No.: B1428020

Get Quote

Executive Summary
The fusion of pyridazine and pyrazole pharmacophores represents a "privileged scaffold"

strategy in modern medicinal chemistry. This hybrid architecture leverages the distinct

electronic and steric properties of both heterocycles to achieve synergistic biological potency.

Pyridazinyl pyrazole derivatives have emerged as high-affinity ligands for a diverse array of

targets, most notably Cyclooxygenase-2 (COX-2) in inflammatory cascades and Tyrosine

Kinases (EGFR/VEGFR-2) in oncogenic signaling.

This guide analyzes the structure-activity relationships (SAR), mechanistic pathways, and

synthetic protocols defining this class of compounds. It provides a self-validating framework for

researchers aiming to optimize this scaffold for next-generation therapeutics.

Chemical Architecture & Synthesis
The core advantage of the pyridazinyl pyrazole scaffold lies in its ability to present multiple

hydrogen bond acceptors and donors in a rigid orientation, facilitating precise docking into

enzyme active sites (e.g., the side pocket of COX-2).
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Experimental Protocol: Synthesis of Pyridazinyl
Pyrazole Hybrids
Rationale: The following protocol illustrates a robust method for synthesizing pyrazole-

pyridazine hybrids via the condensation of a pyridazinyl-substituted active methylene

compound with hydrazine. This route is preferred for its high regioselectivity and yield.

Target Compound: 3-Amino-4-(6-chloropyridazin-3-yl)-1H-pyrazol-5(4H)-one derivatives.

Reagents & Materials:
3,6-Dichloropyridazine (Starting material)[1]

Ethyl cyanoacetate or Malononitrile[1]

Sodium ethoxide (NaOEt) in absolute ethanol

Hydrazine hydrate (99%)

Glacial acetic acid[2][3]

TLC plates (Silica gel 60 F254)[2]

Step-by-Step Methodology:
Preparation of Intermediate (Nucleophilic Substitution):

Dissolve 3,6-dichloropyridazine (10 mmol) in absolute ethanol (20 mL).

Add a solution of ethyl cyanoacetate (10 mmol) containing NaOEt (10 mmol) dropwise at

0°C.

Critical Step: Stir at room temperature for 2 hours. Monitor by TLC (Hexane:EtOAc 7:3).[2]

[4] The electron-deficient pyridazine ring undergoes nucleophilic aromatic substitution (

) at the C-3 position.

Acidify with dilute HCl to precipitate Ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate. Filter

and dry.[2][4]
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Cyclization (Knorr-Type Condensation):

Suspend the intermediate (5 mmol) in ethanol (15 mL).

Add hydrazine hydrate (10 mmol) slowly.

Reflux the mixture for 4–6 hours.

Observation: The reaction typically turns from a suspension to a clear solution, then

precipitates the product upon cooling.

Isolation & Purification:

Cool to room temperature.[4][5]

Filter the solid precipitate.[2] Wash with cold ethanol and diethyl ether to remove

unreacted hydrazine.

Recrystallize from ethanol/DMF (Dimethylformamide) to obtain the pure pyrazole-

pyridazine hybrid.

Validation:

1H NMR (DMSO-d6): Look for the disappearance of the ethyl ester protons and the

appearance of NH/NH2 signals (broad singlets, exchangeable with D2O).

Mass Spectrometry: Confirm molecular ion peak

.

Pharmacological Dominance: Anti-Inflammatory
Activity[2][6][7]
The most clinically advanced application of pyridazinyl pyrazoles is in the selective inhibition of

COX-2. Unlike traditional NSAIDs that inhibit both COX-1 (constitutive, gastroprotective) and

COX-2 (inducible, inflammatory), these hybrids are designed to fit the larger hydrophobic side

pocket of COX-2.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pdf.benchchem.com/123/Application_Notes_and_Protocols_Synthesis_of_Pyrazole_Derivatives_from_Ethyl_4_3_chlorophenyl_4_oxobutyrate.pdf
https://www.organic-chemistry.org/synthesis/heterocycles/pyrazoles.shtm
https://pdf.benchchem.com/1282/Application_Notes_Protocols_Synthesis_of_Pyrazole_Derivatives_from_Keto_Esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
The pyridazine ring often serves as a template to orient the pyrazole moiety towards the

Arg513 and His90 residues within the COX-2 active site. This interaction prevents the

conversion of arachidonic acid into Prostaglandin H2 (PGH2), thereby halting the downstream

production of pro-inflammatory mediators like PGE2.

Visualization: COX-2 Inhibition Pathway
The following diagram illustrates the intervention of pyridazinyl pyrazoles in the inflammatory

cascade.
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Figure 1: Mechanism of selective COX-2 inhibition by pyridazinyl pyrazole derivatives, sparing

the COX-1 dependent gastroprotective pathway.

Quantitative Efficacy Data
Recent studies have highlighted specific derivatives with potency superior to standard drugs.[6]
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Compound
ID

Structure
Feature

COX-2 IC50
(µM)

COX-1 IC50
(µM)

Selectivity
Index (SI)

Ref

Celecoxib
Standard

Drug
0.35 - 1.15 >50 >40 [1, 2]

Compound 6f
Trimethoxy-

phenyl
1.15 >100 >86 [1]

Compound 5f
Trimethoxy-

phenyl
1.50 >100 >66 [1]

Compound

6b

Pyridazine

scaffold
0.18 >50 >277 [3]

Note: Compound 6b demonstrates exceptional selectivity, attributed to its ability to enter the

COX-2 side pocket and interact with His90.

Pharmacological Dominance: Oncology
In cancer therapy, these derivatives function as multi-target Tyrosine Kinase Inhibitors (TKIs).

They simultaneously disrupt angiogenesis (via VEGFR-2) and cell proliferation (via EGFR),

addressing the issue of drug resistance common in single-target therapies.

Key Targets
VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): Inhibition prevents the formation

of new blood vessels (angiogenesis) required for tumor growth.

EGFR (Epidermal Growth Factor Receptor): Inhibition blocks downstream

Ras/Raf/MEK/ERK signaling, leading to cell cycle arrest.

Apoptosis Induction: Activation of Caspase-3 and cleavage of PARP.

Visualization: Dual Kinase Inhibition
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Figure 2: Dual inhibition of EGFR and VEGFR-2 signaling pathways by pyridazinyl pyrazole

derivatives, leading to reduced proliferation and angiogenesis.

Structure-Activity Relationship (SAR) Analysis
Optimizing the pyridazinyl pyrazole scaffold requires careful modulation of substituents on both

rings.

SAR Logic Flow
Core Scaffold: The Pyridazine ring (Position A) acts as the central hub.

Linker: Direct bond or hydrazine linker affects flexibility.

Pyrazole Ring (Position C):

Pyrazolone (C=O): Generally increases COX-2 selectivity compared to aminopyrazoles.

N-Substitution: Phenyl rings with electron-withdrawing groups (e.g., Cl, Br) often enhance

metabolic stability and potency.

Peripheral Aryl Groups (Position B):

Trimethoxy (

): Significantly enhances anti-inflammatory activity (e.g., Compound 6f).

Halogens (Br, Cl): Para-substitution improves fit in hydrophobic pockets.
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Figure 3: Structure-Activity Relationship (SAR) map highlighting key regions for chemical

modification to enhance biological activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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